5-(4-Benzoylpiperazin-1-yl)-2-(m-tolyl)oxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(4-Benzoylpiperazin-1-yl)-2-(m-tolyl)oxazole-4-carbonitrile, also known as BPOC, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. BPOC belongs to the class of piperazine derivatives, which have been found to exhibit a wide range of biological activities such as antiviral, antibacterial, antifungal, and anticancer properties.
Scientific Research Applications
Antimicrobial Activities
Compounds related to "5-(4-Benzoylpiperazin-1-yl)-2-(m-tolyl)oxazole-4-carbonitrile" have been synthesized and evaluated for their antimicrobial properties. For instance, novel derivatives have been successfully synthesized and characterized, with evaluations as antimicrobial agents indicating promising results. This research points to the potential of these compounds in contributing to the development of new antimicrobial agents, addressing the growing concern of antibiotic resistance (Al‐Azmi & Mahmoud, 2020).
Anticancer Evaluation
Further investigations into similar compounds have revealed their anticancer activities. A study involving the synthesis and characterization of new 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles demonstrated growth inhibitory and cytostatic activities against various cancer cell lines at submicromolar concentrations. Notably, these compounds exhibited high selectivity towards leukemia cell lines, suggesting their potential as frameworks in anticancer research and the development of new anticancer drugs (Kachaeva et al., 2018).
Synthetic Chemistry and Drug Development
The compound and its related structures serve as key intermediates in synthetic chemistry, facilitating the development of molecules with potential therapeutic applications. One study describes the synthesis of a library of 2-substituted-5-aminooxazole-4-carbonitrile derivatives through microwave-mediated and flow chemistries. This approach highlights the versatility and structural diversity achievable, with certain derivatives showing micromolar ki values against cannabinoid receptors, underlining the compound's relevance in drug discovery and development processes (Spencer et al., 2012).
properties
IUPAC Name |
5-(4-benzoylpiperazin-1-yl)-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O2/c1-16-6-5-9-18(14-16)20-24-19(15-23)22(28-20)26-12-10-25(11-13-26)21(27)17-7-3-2-4-8-17/h2-9,14H,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSAFRLLSBIVOHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=CC=C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Benzoylpiperazin-1-yl)-2-(m-tolyl)oxazole-4-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.